Cas no 1805471-38-8 (3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide)

• Product Name: 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide
• CAS No: 1805471-38-8
• MF: C₉H₄BrF₆I
• MW: 432.926955223084
• CID: 4964770
• Update Time: 2025-06-10

3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide

• Inchi： 1S/C9H4BrF6I/c10-3-4-1-5(8(11,12)13)7(17)6(2-4)9(14,15)16/h1-2H,3H2
• InChI Key： BEBNAEYITABAID-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(CBr)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 431.84453 g/mol
• Monoisotopic Mass: 431.84453 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0
• Molecular Weight: 432.93

Additional information on 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide

Professional Introduction to 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide (CAS No. 1805471-38-8)

3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound, identified by its CAS number CAS No. 1805471-38-8, features a benzyl bromide core substituted with two trifluoromethyl groups at the 3rd and 5th positions, and an iodine atom at the 4th position. Such a configuration imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The trifluoromethyl groups are particularly noteworthy as they are known to enhance the metabolic stability of molecules, a critical factor in drug design. The presence of these electron-withdrawing groups also influences the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is exploited in various synthetic pathways where the compound serves as a precursor for more complex molecules.

The iodine substituent at the 4th position further enhances the utility of 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The combination of the bromide and iodine functionalities allows for sequential functionalization, providing chemists with a versatile tool for molecular construction.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The structural features of 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide make it an attractive building block for such endeavors. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl groups contribute to the lipophilicity of the resulting compounds, while the iodine atom facilitates further derivatization.

The pharmaceutical industry has also explored the use of this compound in developing antiviral and antibacterial agents. The electron-deficient nature of the aromatic ring enhances interactions with biological targets, improving binding affinity. Additionally, the stability imparted by the trifluoromethyl groups ensures that the drug candidates remain active under physiological conditions. This has led to several promising candidates entering preclinical trials.

Beyond pharmaceutical applications, 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide finds utility in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The presence of halogen atoms facilitates polymerization and cross-linking processes, leading to materials with tailored electronic properties. These advancements are crucial for developing next-generation display technologies and energy storage devices.

The synthesis of CAS No. 1805471-38-8 involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared from commercially available precursors through a series of halogenation and functional group interconversion steps. The efficiency and scalability of these synthetic routes have been optimized to meet industrial demands for high-purity intermediates.

In conclusion, 3,5-Bis(trifluoromethyl)-4-iodobenzyl bromide is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.